1-(2,5-Dimethylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]ethanone

• Molecular Formula: C13H14N2OS2
• Molecular Weight: 278.4 g/mol
• IUPAC Name: 1-(2,5-dimethylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]ethanone
• InChI: InChI=1S/C13H14N2OS2/c1-8-4-5-9(2)11(6-8)12(16)7-17-13-15-14-10(3)18-13/h4-6H,7H2,1-3H3
• InChI Key: QSDZQYFLMUTYCK-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)C(=O)CSC2=NN=C(S2)C
• solubility: 36.9 [ug/mL]

Description

1-(2,5-Dimethylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]ethanone is a compound that has gained significant interest in scientific research due to its potential applications in various fields such as medicine, agriculture, and material science. This compound is also known as DMPT and is a yellowish powder that is soluble in organic solvents.

Scientific Research Applications

Synthesis and Chemical Applications

• Novel Synthesis Approaches : The compound and its derivatives have been utilized in novel synthesis approaches, such as the synthesis of substituted aliphatic 1,3,4-thiadiazol-2(3H)-one derivatives. These processes involve intriguing mechanisms including internal nucleophilic substitution followed by an SN2-type reaction (Tahtaci & Aydin, 2019).

Biological and Medicinal Research

• Antimicrobial and Antioxidant Properties : Derivatives of this compound have shown significant antimicrobial and antioxidant properties. Specific analogues displayed noteworthy efficacy against selected microbial strains (Bhadraiah et al., 2021).
• Antituberculosis and Cytotoxicity Studies : Some derivatives have been evaluated for their in vitro activity against Mycobacterium tuberculosis and displayed promising results without toxic effects on certain cell lines (Chitra et al., 2011).
• Anticancer Activity : Certain thiadiazole-containing derivatives have shown potential in anticancer studies, demonstrating inhibitory activity against various cancer cell lines (Qin et al., 2020).

Advanced Research Applications

• Potential Against COVID-19 : Innovative derivatives involving the thiadiazole moiety have been explored for their potential activity against COVID-19 through inhibition of the main coronavirus protease, highlighting the compound's relevance in current pandemic research (Rashdan et al., 2021).